(3-{[4-(Tert-butyl)benzyl]sulfonyl}propyl)(dioxo)phenyl-lambda~6~-sulfane

• IUPAC Name: 1-[3-(benzenesulfonyl)propylsulfonylmethyl]-4-tert-butylbenzene
• InChI: InChI=1S/C20H26O4S2/c1-20(2,3)18-12-10-17(11-13-18)16-25(21,22)14-7-15-26(23,24)19-8-5-4-6-9-19/h4-6,8-13H,7,14-16H2,1-3H3
• InChI Key: ADAHRGIJJKYUML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CS(=O)(=O)CCCS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C20H26O4S2
• Molecular Weight: 394.6 g/mol

Description

(3-{[4-(Tert-butyl)benzyl]sulfonyl}propyl)(dioxo)phenyl-lambda~6~-sulfane, also known as TBSPP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBSPP is a sulfane-containing compound that has been shown to have antioxidant properties and can modulate various signaling pathways.

Scientific Research Applications

Chemiluminescence and Synthesis Applications

• The compound's derivatives have been explored for their chemiluminescence properties. Specifically, sulfanyl-substituted bicyclic dioxetanes synthesized from similar structures exhibit base-induced chemiluminescence, highlighting potential applications in analytical chemistry and bioimaging (Watanabe et al., 2010).

Catalysis and Coupling Reactions

• tert-Butyl phenyl sulfoxide derivatives serve as precatalysts for generating sulfenate anions, which catalyze the coupling of benzyl halides to trans-stilbenes. This demonstrates the compound's utility in facilitating chemical reactions and synthesizing complex molecules (Zhang et al., 2015).

Synthesis of Unsaturation and Sulfur-Containing Compounds

• Research into the synthesis of unsaturated sulfur-containing compounds, such as Bis(1-phenoxy-propen-2-yl)-sulfanes, showcases the compound's role in creating models for dithiacrown ethers, which are of interest for their potential applications in materials science and molecular engineering (Hollmann et al., 1993).

Antioxidant and Stabilizer Synthesis

• Derivatives have been developed as antioxidants for polymer stabilization, demonstrating the chemical's utility in enhancing material properties and extending the lifespan of polymer-based products (Podešva & Kovarova, 2003).

Organic Synthesis and Building Blocks

• The compound's framework has been used to create building blocks for organic synthesis, including the preparation of enantioselective compounds that serve as crucial intermediates in the synthesis of biologically active molecules, illustrating its significance in medicinal chemistry and drug discovery (Yuasa et al., 1998).